Cas no 143360-89-8 (2,2,2-trifluoro-N-[2-(2-phenylethynyl)phenyl]acetamide)
143360-89-8 structure
Product Name:2,2,2-trifluoro-N-[2-(2-phenylethynyl)phenyl]acetamide
CAS No:143360-89-8
MF:C16H10F3NO
MW:289.25191450119
CID:2776048
PubChem ID:11109005
Update Time:2025-04-21
2,2,2-trifluoro-N-[2-(2-phenylethynyl)phenyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2,2,2-trifluoro-N-[2-(2-phenylethynyl)phenyl]acetamide
- 10.14272/NGYWXNYZKOIHBQ-UHFFFAOYSA-N.1
- doi:10.14272/NGYWXNYZKOIHBQ-UHFFFAOYSA-N.1
- Acetamide, 2,2,2-trifluoro-N-[2-(phenylethynyl)phenyl]-
- 10.14272/NGYWXNYZKOIHBQ-UHFFFAOYSA-N.2
- doi:10.14272/NGYWXNYZKOIHBQ-UHFFFAOYSA-N.2
- 143360-89-8
- DTXSID00455551
-
- Inchi: 1S/C16H10F3NO/c17-16(18,19)15(21)20-14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-9H,(H,20,21)
- InChI Key: NGYWXNYZKOIHBQ-UHFFFAOYSA-N
- SMILES: FC(C(NC1C=CC=CC=1C#CC1C=CC=CC=1)=O)(F)F
Computed Properties
- Exact Mass: 289.07100
- Monoisotopic Mass: 289.07144843Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 32.59000
- LogP: 4.23670
2,2,2-trifluoro-N-[2-(2-phenylethynyl)phenyl]acetamide Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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